alpha-L-Sorbofuranose, 2,3:4,6-bis-O-(1-methylethylidene)-

• Molecular Formula: C12H20O6
• Molecular Weight: 260.28 g/mol
• IUPAC Name: (4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[6.4.0.02,6]dodecan-6-yl)methanol
• InChI: InChI=1S/C12H20O6/c1-10(2)14-5-7-8(16-10)9-12(6-13,15-7)18-11(3,4)17-9/h7-9,13H,5-6H2,1-4H3
• InChI Key: GQXSDDHYUVYJCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2C(O1)C3C(O2)(OC(O3)(C)C)CO)C

Description

Alpha-L-Sorbofuranose, 2,3:4,6-bis-O-(1-methylethylidene)- is a useful research compound. Its molecular formula is C12H20O6 and its molecular weight is 260.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 200 ml of acetone were added 10.0 g of L-sorbose and 89.7 mg of antimony pentachloride, and the mixture was refluxed with stirring in a water bath of 61° C. for 8 hours. During this reaction, the refluxing solvent was dried with 35 g of Molecular Sieves 3A interposed between the reaction vessel and the condenser. After completion of the reaction, the total volume of the reaction mixture was adjusted to 200 ml, and the quantitative analysis by gas chromatography (column: 3% Silicon OV-17, on Uniport HPS 3m, column temperature; 160° C.) indicated that there was obtained 12.29 g (85.1%) of 2,3:4,6-di-O-isopropylidene-α-L-sorbofuranose.